Cas no 1013117-35-5 (7-amino-6-chloro-3,4-dihydroquinazolin-4-one)

• Product Name: 7-amino-6-chloro-3,4-dihydroquinazolin-4-one
• CAS No: 1013117-35-5
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD24612873
• CID: 5607636
• PubChem ID: 136013872
• Update Time: 2025-10-31

7-amino-6-chloro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-6-chloro-3,4-dihydroquinazolin-4-one
• 4(3H)-Quinazolinone, 7-amino-6-chloro-
• 1013117-35-5
• SCHEMBL4005077
• EN300-8210849
• 6-chloro-7-aminoquinazolin-4-one
• HWBWNWYRTQNIAK-UHFFFAOYSA-N

• MDL： MFCD24612873
• Inchi： 1S/C8H6ClN3O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,10H2,(H,11,12,13)
• InChI Key： HWBWNWYRTQNIAK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C(N)=C2)C(=O)NC=1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 416.6±55.0 °C(Predicted)
• pka: 0.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-amino-6-chloro-3,4-dihydroquinazolin-4-one

7-amino-6-chloro-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1013117-35-5 is a highly intriguing molecule known by the systematic name 7-amino-6-chloro-3,4-dihydroquinazolin-4-one. This heterocyclic compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The presence of both amino and chloro substituents on the quinazoline ring system imparts distinct reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

Quinazoline derivatives have long been recognized for their pharmacological significance, with numerous compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 7-amino-6-chloro-3,4-dihydroquinazolin-4-one stands out due to its ability to interact with various biological targets. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating a wide range of cancers. The chloro substituent, in particular, enhances the compound's binding affinity to protein targets by facilitating hydrogen bonding and hydrophobic interactions.

In the realm of drug development, the versatility of 7-amino-6-chloro-3,4-dihydroquinazolin-4-one is further underscored by its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to design inhibitors targeting specific enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its efficacy in inhibiting tyrosine kinases, which are aberrantly activated in many cancers. The amino group on the quinazoline ring allows for further functionalization, enabling chemists to tailor the compound's properties for optimal biological activity.

The chemical reactivity of 7-amino-6-chloro-3,4-dihydroquinazolin-4-one also makes it a valuable tool in synthetic chemistry. The amino group can undergo various reactions such as acylation, alkylation, and coupling with other heterocycles, while the chloro substituent can be displaced by nucleophiles to introduce new functional groups. This flexibility has been exploited in multi-step syntheses aimed at creating novel bioactive molecules. Additionally, the dihydroquinazoline core provides a stable scaffold that can be modified without compromising the compound's overall structure and function.

Recent advances in computational chemistry have further enhanced our understanding of how 7-amino-6-chloro-3,4-dihydroquinazolin-4-one interacts with biological targets. Molecular docking studies have revealed that this compound can bind to pockets on proteins with high affinity, suggesting its potential as a lead compound for drug development. These studies have also identified key residues on the target proteins that mediate binding interactions with the quinazoline scaffold. This information has been instrumental in designing analogs with improved potency and selectivity.

The synthesis of 7-amino-6-chloro-3,4-dihydroquinazolin-4-one has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involving condensation reactions between appropriately substituted precursors have been refined over time to improve efficiency. Additionally, modern techniques such as flow chemistry have been employed to enhance scalability and reproducibility. These advancements have made it possible to produce large quantities of the compound for both research and industrial applications.

The biological activity of quinazoline derivatives has been extensively studied in recent years. Research has shown that compounds like 7-amino-6-chloro-3,4-dihydroquinazolin-4-one can modulate various cellular processes by inhibiting key enzymes and receptors. For example, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. By targeting these kinases, quinazoline derivatives have shown promise in treating diseases characterized by uncontrolled cell growth.

In addition to their roles as kinase inhibitors, quinazoline derivatives have been explored for their antimicrobial properties. The structural features of these compounds allow them to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This has led to the development of novel antibiotics based on quinazoline scaffolds. The efficacy of these compounds against resistant strains of bacteria makes them particularly valuable in addressing emerging infectious diseases.

The future prospects for 7-amino-6-chloro-3,4-dihydroquinazolin-4-one and related derivatives are promising. Ongoing research aims to expand their applications into new therapeutic areas such as neurodegenerative diseases and infectious diseases caused by viruses. The ability to modify their structure while maintaining biological activity provides a strong foundation for developing next-generation drugs. As our understanding of molecular interactions continues to grow, so too will the potential applications of this versatile compound.